Cas no 56297-21-3 (2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan)

• Product Name: 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan
• CAS No: 56297-21-3
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 4788803
• Update Time: 2025-11-01

2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan
• Cambridge id 6035147
• 2-(4-chlorophenyl)-5-[(E)-2-nitroethenyl]furan
• SMSF0011750
• STK195512
• CB09630
• 2-(4-Chlorophenyl)-5-(2-nitrovinyl)furan
• ST50278075
• 5-((1E)-2-nitrovinyl)-2-(4-chlorophenyl)furan

• Inchi： 1S/C12H8ClNO3/c13-10-3-1-9(2-4-10)12-6-5-11(17-12)7-8-14(15)16/h1-8H/b8-7+
• InChI Key： AMXFBQZLYWQFDG-BQYQJAHWSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(/C=C/[N+](=O)[O-])O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 3.6
• Topological Polar Surface Area: 59

Additional information on 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan

Professional Introduction to Compound with CAS No. 56297-21-3 and Product Name: 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan

The compound with CAS No. 56297-21-3 and the product name 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound, featuring a 4-Chloro-phenyl group and a 2-nitro-vinyl substituent, positions it as a versatile intermediate in the synthesis of biologically active molecules.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The furan core in this compound not only contributes to its stability but also enhances its reactivity, making it an attractive scaffold for further chemical modifications. The presence of the 4-Chloro-phenyl group introduces a region of electrophilic character, which can be exploited in various synthetic pathways, while the 2-nitro-vinyl moiety adds a layer of functional diversity. This combination has been strategically employed in the design of molecules targeting specific biological pathways.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of pharmacologically relevant molecules. Researchers have leveraged its structural features to develop inhibitors and modulators for enzymes and receptors involved in various diseases. For instance, derivatives of 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan have shown promise in preclinical studies as potential candidates for treating inflammatory disorders and neurological conditions. The nitro group, while reactive, can be selectively reduced or transformed into other functional groups, providing a synthetic handle that allows for fine-tuning of biological activity.

The 4-Chloro-phenyl substituent is particularly noteworthy for its ability to participate in various chemical reactions, including cross-coupling reactions that are fundamental to modern drug synthesis. This feature has enabled chemists to construct complex molecular architectures with high precision. Additionally, the furan ring itself is known for its stability under a range of conditions, which makes it an excellent choice for designing molecules intended for long-term biological activity. These attributes have positioned this compound as a valuable tool in the pharmaceutical industry.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular modeling studies have revealed that the electronic distribution around the 4-Chloro-phenyl group and the 2-nitro-vinyl moiety plays a crucial role in determining binding affinity and specificity. These insights have guided researchers in optimizing synthetic routes to maximize pharmacological efficacy while minimizing off-target effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, underscoring the importance of interdisciplinary collaboration between chemists and bioinformaticians.

The synthesis of 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan exemplifies the ingenuity applied to molecular construction in contemporary organic chemistry. The process involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced catalytic systems have been employed to facilitate key transformations, such as the introduction of the chloro substituent at the aromatic ring and the attachment of the nitro-vinyl group at the furan core. These methodologies highlight the sophistication of modern synthetic strategies and their ability to produce complex molecules with remarkable consistency.

In conclusion, compounds like CAS No. 56297-21-3, specifically 2-(4-Chloro-phenyl)-5-(2-nitro-vinyl)-furan, represent a testament to human ingenuity in harnessing chemical principles for therapeutic purposes. Their unique structural features make them invaluable tools for medicinal chemists seeking to develop novel treatments for human diseases. As research continues to uncover new applications for these molecules, their significance in both academic and industrial settings is bound to grow further.